AbstractMyocardial infarction is one of the leading causes of death globally and in most cases, heart transplantation is required. As an alternative to heart transplantation, engineered cardiac patches have been recently developed as a potential solution for restoring cardiac function. Engineering a cardiac patch necessitates tailoring various design criteria mainly including materials, i.e., natural and/or synthetic, mechanical and physical properties, and fabrication method. Here, we review and examine the latest research on design of engineered cardiac patches and provide a critical analysis and direction for future works.

AbstractMulti-channeled nerve guidance conduit is a prospective way to repair peripheral nerve injury, which is still difficult to be fabricated. A novel extrusion-stretching method was utilized in this study to produce multi-walled carbon nanotubes (MWCNTs) loaded multi-channeled nerve conduits with improved flexibility and versatility. The channels and geography of the conduits were tunable. The results showed that the mechanical properties of the multi-channeled nerve conduits were suitable for peripheral nerve restoration. MWCNTs increased the biocompatibility of the multi-channeled nerve conduits. This study proved that the MWCNTs loaded multi-channeled produced by extrusion-stretching method have great potential to repair peripheral nerve injury.

AbstractMonoolein cubic phase incorporating poly(dimethylaminoethyl methacrylate-co-phenyl vinyl sulfide) (P(DMAEMA-co-PVS)) and indocyanine green (ICG, a photosensitizer) was prepared as a multiple-responsive carrier. P(DMAEMA-co-PVS), prepared by a free radical polymerization, was air/water interface-active and it exhibited lower critical solution temperature (LCST). The polymer increased in its LCST by H2O2 treatment, possibly because of the hydrolytic detachment of DMAEMA pendant, evidenced by 1H NMR and FT-IR spectroscopy. Water channels surrounded by lipid matrix, characteristic of cubic phase, was observed on TEM photos and the inclusion of the additives (e.g., P(DMAEMA-co-PVS) had little effect on the structure. The cubic phases increased their thermal stability upon the inclusion of the polymer chains and they maintained their integrity once the temperature was kept below 60 °C, supported by the polarized optical microscopy and the differential scanning calorimetry. The release of a cargo (i.e., fluorescent dextran) was suppressed at body temperature (37 °C) at the H2O2 concentration of normal tissue (e.g., 0.000002%), possibly due to an entangled network structure formed by the thermally induced inter/intramolecular hydrophobic interaction of the polymer chains. The release was markedly promoted at the H2O2 concentration of tumor tissue (e.g., 0.0034%), possibly because the thermally induced hydrophobic interaction can be weakened by the hydrolytic degradation. In addition, the release was significantly enhanced by NIR irradiation. The cubic phase would be used as a drug carrier which releases its payload at a target site in a selected manner in answering to H2O2 and NIR irradiation.

AbstractHerein, a novel grafted chitosan nanogel with 3,4-methylenedioxycinnamic acid was carried out aiming at the encapsulation of the monoterpenes carvacrol and thymol, with the purpose of developing a material that can be used in the control of the fungus Microsporum canis. The nanogel encapsulation efficiency showed an encapsulation capacity of 12.9% carvacrol and 13.3% thymol. When in an aqueous medium the nanogel with the respective encapsulated monoterpene oils was able to form stable nanoparticles. The nanogels chitosan-g-3,4-methylenedioxycinnamic acid-carvacrol and chitosan-g-3,4-methylenedioxycinnamic acid-thymol showed antifungal potential against the fungus Microsporum canis, being able to inhibit mycelial growth by 100.00 and 93.13%, respectively.

AbstractIn this study, some polycaprolactone (PCL)/heparinized nano fluorohydroxyapatite (H-nFHA) scaffolds were fabricated with different amounts of H-nFHA using solid-liquid phase separation and freeze-drying methods. The scaffolds were characterized using Fourier transform infrared spectroscopy, x-ray diffraction, scanning electron microscopy techniques, and compressive test. Their biological behavior also was studied using Alkaline phosphatase activity and MTT assay. The results showed that adding H-nFHA to the PCL matrix improves MG-63 cells adhesion and proliferation and they also showed that heparinizing the nFHA particles improves the mechanical properties and dispersion of the nFHA particles in the PCL matrix for bone tissue engineering uses.

AbstractRecently, the biomedical field has benefited from emerging nanotechnological innovations especially with the evolution of newer 2D nanomaterials (NMs), such as phosphorene (P-N), silicene, germanene, siloxene, antimonene, and so on, possessing similar and even better properties when compared with graphene (G-N), which has enlarged their scope of application and their embedment within varying polymeric matrices have induced superior properties for multifunctional applications. Strategies utilized in characterizing P-N polymeric nanocomposites, such as photo-acoustic (PA) therapy, fluorescence imaging, and so on, facilitates their function in the field of therapy and cancer bioimaging. Therefore, this article elucidates applications of P-N and P-N polymeric nanocomposites in the field of biomedicals especially in wound dressing, drug delivery, 3D printing, and so on.

AbstractStrontium-doped mesoporous bioactive glass microspheres (Sr-MBGMs) were prepared by sol–gel method for delivering loxoprofen sodium (LX) drug. The loading capacity of the prepared Sr-MBGMs for LX drug was affected by the initial concentration of the drug solution and adsorption time. The LX-loaded Sr-MBGMs obtained under optimum conditions were coated with polydopamine (LX/Sr-MBGMs@PDA) and incorporated into the aminated modified poly-l-lactic acid nanofibrous matrix to develop a functional composite scaffold for bone tissue engineering applications. The in vitro studies revealed that the incorporation of the LX/Sr-MBGMs@PDA could promote cell proliferation and biomineralization, indicating that the as-developed composite scaffolds possessed an improved cell viability and osteogenic ability.

AbstractA novel cost-effective sensor material was developed from modified graphene oxide based molecular imprinted polymer (GO-MIP) for the detection of folic acid (FA). This GO-MIP was obtained through several processes including functionalization, polymerization and template molecule introduction/removal during the synthesizing process. Firstly, graphene oxide (GO) was prepared by modified Hummers method which undergoes hydroxyl functionalization to form GO–OH. It further undergoes surface modification with allyl bromide in presence of sodium hydroxide (NaOH) and dimethyl sulfoxide (DMSO) to form vinylated GO–OH (GO–O–CH=CH2). The GO–O–CH=CH2 subjected to further molecular imprinting process with methacrylic acid (MAA) as the monomer and ethylene glycol dimethacrylate (EGDMA) as the cross-linker, azobisisobutyronitrile (AIBN) as the initiator and FA as the template molecule. The different preparatory stages of materials were characterized by FTIR, XRD and SEM techniques to understand the formation. The obtained GO–MIP was used as an active material for FA sensing. The pH studies were carried out using cyclic voltameteric measurement and maximum current is obtained at pH 4.0. The proposed GO-MIP based electrode showed excellent electrocatalytic activity toward FA detection at optimized conditions. The limit of detection obtained in the present study is 1.0 nM. The results obtained from the real time usability of electrodes in wheat flour, tablet and spinach are well with commercially available FA monitors. The results endorse the promising application of GO-MIP toward superior FA sensing with long-term stability.

AbstractUsing bio-safe materials with biodegradable features is a new asset in bone tissue engineering. We modified the silicon dioxide (SiO2) NPs with Vitamin B9 (VB9) to improve their dispersion in the polycaprolactone (PCL) and used them as reinforcement for the fabrication of PCL/SiO2-VB9 bio-nanocomposite (bio-NC) films with 2.5, 5, and 7.5 wt% of SiO2-VB9. The PCL/SiO2-VB9 bio-NC films were investigated by various analyses such as thermogravimetry analysis (TGA). The TGA results showed about 6 wt% of VB9 on the surface of SiO2. Finally, the bioactive properties of the obtained PCL/SiO2-VB9 bio-NC films were evaluated.

AbstractTargeted drug delivery (TDD) systems have several advantages, especially with drugs having toxic side effects such as lornoxicam (LX) which shows high hepatotoxicity and nephrotoxicity, especially with long-term use. This work represents an attempt to control magnetic microspheres encapsulating LX and magnetite nanoparticles (MNPs) for potential targeted drug delivery of LX. Superparamagnetic nanoparticles were fabricated via the co-precipitation method and together with LX were encapsulated into polycaprolactone (PCL) microspheres through an oil-in-water (O/W) emulsion solvent evaporation method. The effects of changing the amount of drug, MNPs, and volume of the aqueous phase were investigated by preparing several microsphere formulations. Increasing the amount of encapsulated MNPs increased the magnetization of the microspheres without affecting the morphology. Doubling the volume of the aqueous phase resulted in a higher encapsulation efficiency and drug loading; 83.9% and 10.7%, respectively, while increasing the amount of drug had a negative effect on both drug loading and encapsulation efficiency. Drug release from the microspheres was successfully achieved and showed a biphasic nature. A system of four planar coils was then used to magnetically control the movement of a cluster of capsules in a glycerin medium, as a simulation for the targeting process. The microspheres were successfully controlled to move in a U-turn path with sharp corners demonstrating their potential for TDD applications.